Cas no 56630-30-9 (Octanamide, N-(2-mercaptoethyl)-)

• Product Name: Octanamide, N-(2-mercaptoethyl)-
• CAS No: 56630-30-9
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 348302
• PubChem ID: 521749
• Update Time: 2025-04-19

Octanamide, N-(2-mercaptoethyl)- Chemical and Physical Properties

Names and Identifiers

• Octanamide, N-(2-mercaptoethyl)-
• N-(2-Mercaptoethyl)octanamide
• N-(2-sulfanylethyl)octanamide
• N-(2-Sulfanylethyl)octanamide #
• SCHEMBL5503356
• JLZORHOCSVVPHT-UHFFFAOYSA-N
• 56630-30-9
• DTXSID10334722
• N-(2-Mercaptoethyl) octanamide

• Inchi： 1S/C10H21NOS/c1-2-3-4-5-6-7-10(12)11-8-9-13/h13H,2-9H2,1H3,(H,11,12)
• InChI Key： JLZORHOCSVVPHT-UHFFFAOYSA-N
• SMILES： SCCNC(CCCCCCC)=O

Computed Properties

• Exact Mass: 203.13453
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines